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Compound of Interest

(2,3-dimethyl-1H-indol-5-
Compound Name:

yl)methanol
CAS No.: 1071667-99-6
Cat. No.: B1327132

Get Quote

In the landscape of medicinal chemistry, the indole ring is unequivocally recognized as a
"privileged structure".[1] This designation stems from its remarkable ability to serve as a
versatile scaffold that can bind to a wide array of biological targets with high affinity. The
strategic functionalization of the indole core allows chemists to meticulously tune its
physicochemical and pharmacological properties, leading to the development of novel
therapeutic agents.

This guide focuses on (2,3-dimethyl-1H-indol-5-yl)methanol, a key heterocyclic building
block. Its structure is distinguished by three critical features that dictate its chemical behavior
and synthetic potential:

o The 1H-Indole Core: A bicyclic aromatic system that provides a rigid, planar framework and
is inherently electron-rich.

e C2 and C3 Dimethyl Substitution: The presence of two electron-donating methyl groups on
the pyrrole moiety significantly influences the electron density distribution and steric
environment of the ring system.
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o C5-Hydroxymethyl Group: This primary alcohol (-CH20OH) substituent on the benzene ring
introduces a crucial point of polarity and a highly versatile reactive handle for subsequent
chemical modifications. The hydroxyl group can act as both a hydrogen bond donor and
acceptor, which can critically influence the molecule's physical properties and its potential
interactions with biological macromolecules.[1]

This document provides a comprehensive analysis of the chemical properties, synthesis, and
reactivity of (2,3-dimethyl-1H-indol-5-yl)methanol, offering field-proven insights for its
application in synthetic and medicinal chemistry programs.

Core Physicochemical and Spectroscopic
Properties

The unique arrangement of functional groups in (2,3-dimethyl-1H-indol-5-yl)methanol defines
its fundamental physical and spectral characteristics.

Physicochemical Data

The primary alcohol function renders the molecule more polar than its parent 2,3-
dimethylindole scaffold, influencing its solubility in various organic solvents.

Property Value Source

CAS Number 1071667-99-6 [1]

Molecular Formula C11H13NO [1]

Molecular Weight 175.23 g/mol [1]
Typically an off-white to light

Appearance ) [2]
yellow solid

Predicted Spectroscopic Signhature

While a dedicated spectrum for this specific compound is not publicly available, a robust
prediction of its key spectroscopic features can be made based on established principles and
data from analogous indole structures.[3][4][5]
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Spectroscopy Predicted Features

o (ppm): ~10.5-11.5 (s, 1H, N-H), ~7.0-7.5 (m,

3H, Ar-H), ~4.6 (s, 2H, -CH20H), ~2.3 (s, 3H,
IH NMR C2-CHs), ~2.2 (s, 3H, C3-CHs3), ~1.5-2.0 (broad

s, 1H, -OH). Note: The N-H and O-H signals are

exchangeable with D20.

5 (ppm): ~135 (C7a), ~130 (C3a), ~128 (C5),
13C NMR ~120-125 (Ar C-H), ~110 (Ar C-H), ~105 (C3),
~65 (-CH20H), ~12 (C2-CHs), ~9 (C3-CHs).

v (cm~1): ~3400-3300 (broad, O-H stretch),
~3300-3200 (N-H stretch), ~3100-3000 (Ar C-H
stretch), ~2950-2850 (Aliphatic C-H stretch),
~1050-1000 (C-O stretch).

IR Spectroscopy

Synthesis of (2,3-dimethyl-1H-indol-5-yl)methanol

A robust and logical synthetic pathway to (2,3-dimethyl-1H-indol-5-yl)methanol involves the
initial synthesis of the corresponding C5-aldehyde followed by its selective reduction. Direct
formylation of 2,3-dimethylindole often favors the C3 position; therefore, a more controlled
approach is necessary.

Synthetic Strategy Overview

The proposed synthesis proceeds in two key stages:

¢ Vilsmeier-Haack Formylation: Synthesis of 2,3-dimethyl-1H-indole-5-carbaldehyde. While
direct C5 formylation can be challenging, specific conditions or starting with a pre-
functionalized aniline in a Fischer indole synthesis can achieve this.[1] A more direct, albeit
potentially lower-yielding, method involves the formylation of 2,3-dimethylindole itself.

» Selective Reduction: Reduction of the C5-aldehyde to the primary alcohol using a mild
reducing agent.
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Stage 1: Formylation

2,3-dimethylindole
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(POCIs, DMF)

[2,3-dimethyl-lH-indole-5-carbaldehyde]

Stage 2: Reduction

NaBHa4
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Reduction

)

Click to download full resolution via product page

Caption: Synthetic workflow for (2,3-dimethyl-1H-indol-5-yl)methanol.

Detailed Experimental Protocol
Stage 1: Synthesis of 2,3-dimethyl-1H-indole-5-carbaldehyde

Causality: This stage introduces the required carbonyl functionality at the C5 position. The
Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic rings.[6]

o Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (Argon),
cool anhydrous N,N-dimethylformamide (DMF, 5 equivalents) to 0-5 °C. Slowly add
phosphorus oxychloride (POCIs, 1.5 equivalents) dropwise while maintaining the
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temperature. Stir the resulting mixture for 30-40 minutes at this temperature to form the
Vilsmeier reagent.

Reaction: Dissolve 2,3-dimethylindole (1 equivalent) in a minimal amount of anhydrous DMF.
Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

Reaction Progression: After the addition is complete, allow the reaction to warm to room
temperature and stir for 1-2 hours. Then, heat the mixture to 80-90 °C and maintain for 5-8
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

Work-up and Purification: Cool the reaction mixture to room temperature and carefully pour it
onto crushed ice. Neutralize the mixture by slowly adding a saturated aqueous solution of
sodium carbonate until the pH is 8-9.[6] The product will precipitate as a solid. Filter the solid,
wash thoroughly with cold water, and dry under vacuum. Recrystallize the crude product
from an appropriate solvent system (e.g., ethanol/water) to yield pure 2,3-dimethyl-1H-
indole-5-carbaldehyde.

Stage 2: Synthesis of (2,3-dimethyl-1H-indol-5-yl)methanol

Causality: This step selectively reduces the aldehyde to a primary alcohol. Sodium borohydride
(NaBHa4) is chosen as it is a mild reducing agent that will not affect the indole ring system.

Reaction Setup: In a round-bottom flask, dissolve 2,3-dimethyl-1H-indole-5-carbaldehyde (1
equivalent) in methanol. Cool the solution to 0 °C in an ice bath.

Reduction: Add sodium borohydride (NaBHa4, 1.1 equivalents) portion-wise to the stirred
solution, ensuring the temperature remains below 10 °C.

Reaction Progression: After the addition is complete, remove the ice bath and stir the
reaction mixture at room temperature for 2-3 hours. Monitor the disappearance of the
starting material by TLC.

Work-up and Purification: Quench the reaction by carefully adding water. Remove the
methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x
volumes).[4] Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate (NazS0Oa4), and concentrate in vacuo. The resulting crude product can be purified by
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flash column chromatography on silica gel to afford pure (2,3-dimethyl-1H-indol-5-
yl)methanol.

Chemical Reactivity and Derivatization Potential

The true value of (2,3-dimethyl-1H-indol-5-yl)methanol in drug development lies in its
predictable and versatile reactivity, which provides multiple avenues for structural elaboration.

C5-Methanol Reactions

\N@dole Reactions

Oxidation Esterification Etherification Halogenation N-Alkylation / Acylation
(e.g., PCC, MnO2) (RCOCI, Pyridine) (NaH, R-X) (SOClz, PBrs) (NaH, R-X / RCOCI)

Y Y Y

Y Y
C5-Aldehyde C5-Ester C5-Ether [CS-HalomethyD (Nl—Substituted Indole]

Further
Oxidation

\

C5-Carboxylic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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